(3,5,6-Trifluoropyridin-2-yl)acetonitrile

• IUPAC Name: 2-(3,5,6-trifluoropyridin-2-yl)acetonitrile
• InChI: InChI=1S/C7H3F3N2/c8-4-3-5(9)7(10)12-6(4)1-2-11/h3H,1H2
• InChI Key: VACPZETZDKJZLR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1F)F)CC#N)F
• Molecular Formula: C7H3F3N2
• Molecular Weight: 172.11 g/mol

Description

(3,5,6-Trifluoropyridin-2-yl)acetonitrile, also known as TFPAN, is a trifluoropyridin-2-yl derivative of acetonitrile. It is an important building block in organic chemistry, as it is used to synthesize a variety of compounds, such as pharmaceuticals and agrochemicals. It is a versatile and efficient reagent for a number of reactions and is used in a variety of scientific research applications.

Scientific Research Applications

(3,5,6-Trifluoropyridin-2-yl)acetonitrile is a versatile compound with a variety of scientific applications. It is used as a reagent in organic synthesis, as a catalyst in a number of reactions, and as a drug intermediate. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it is used as a model compound in biochemical and physiological studies, as it has a number of biochemical and physiological effects.

Mechanism of Action

(3,5,6-Trifluoropyridin-2-yl)acetonitrile is known to act as a nucleophile, which is a species that can donate electrons to form a covalent bond. It can also act as a Lewis acid, which is a species that can accept electrons to form a covalent bond. In addition, it can act as a catalyst in a number of reactions, such as the Suzuki-Miyaura cross-coupling reaction.
Biochemical and Physiological Effects
(3,5,6-Trifluoropyridin-2-yl)acetonitrile has a number of biochemical and physiological effects. It is known to have anti-inflammatory and anti-oxidant properties. It can also inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, it can inhibit the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters.

Advantages and Limitations for Lab Experiments

(3,5,6-Trifluoropyridin-2-yl)acetonitrile is a versatile compound with a number of advantages for lab experiments. It is a relatively inexpensive reagent, and it is easy to obtain. Additionally, it is a stable compound and has a low toxicity. However, there are some limitations to its use in lab experiments. For example, it is not soluble in water, and its reactivity can vary depending on the reaction conditions.

Future Directions

(3,5,6-Trifluoropyridin-2-yl)acetonitrile has a number of potential future applications. It could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, it could be used to develop new drugs and agrochemicals. It could also be used in the development of new catalysts and reaction conditions. Finally, it could be used in the development of new biocatalysts for bioprocesses.

Synthesis Methods

(3,5,6-Trifluoropyridin-2-yl)acetonitrile can be synthesized in a variety of ways, including the use of a Grignard reagent. The Grignard reagent reacts with the acetonitrile, forming the desired product. Other methods of synthesis include the use of a palladium-catalyzed reaction and the use of a Suzuki-Miyaura cross-coupling reaction. The palladium-catalyzed reaction involves the reaction of an aryl halide and a Grignard reagent, while the Suzuki-Miyaura cross-coupling reaction involves the reaction of aryl halides and organoboron compounds.